2-(2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13ClN2O5/c1-22-10-6-7-12(13(8-10)18(20)21)17-15(19)9-23-14-5-3-2-4-11(14)16/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: CAZHSJJFJXBNFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)COC2=CC=CC=C2Cl)[N+](=O)[O-]
• Molecular Formula: C15H13ClN2O5
• Molecular Weight: 336.72 g/mol

Description

2-(2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide is an organic compound that belongs to the class of acetamides It features a chlorophenoxy group and a methoxy-nitrophenyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide typically involves the following steps:

Formation of 2-chlorophenoxyacetic acid: This can be achieved by reacting 2-chlorophenol with chloroacetic acid in the presence of a base such as sodium hydroxide.

Amidation Reaction: The 2-chlorophenoxyacetic acid is then reacted with 4-methoxy-2-nitroaniline in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) to form the desired acetamide.

Industrial Production Methods

Industrial production methods would likely involve similar steps but on a larger scale, with optimizations for yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or acids.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The chlorophenoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Hydrogen gas (H2) with a palladium catalyst or sodium borohydride (NaBH4).

Substitution: Sodium hydroxide (NaOH) or other strong bases.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide may have applications in:

Medicinal Chemistry: Potential use as a pharmacophore in drug design, particularly for its nitro and methoxy functional groups.

Materials Science: Use in the synthesis of polymers or as a precursor for advanced materials.

Biological Studies: Investigation of its biological activity and potential as a bioactive compound.

Mechanism of Action

The mechanism of action for compounds like 2-(2-chlorophenoxy)-N-(4-methoxy-2-nitrophenyl)acetamide would depend on its specific application. For instance:

In Medicinal Chemistry: It may interact with specific enzymes or receptors, inhibiting or activating biological pathways.

In Materials Science: It may act as a monomer or cross-linking agent in polymerization reactions.

Comparison with Similar Compounds

Similar Compounds

2-(2-chlorophenoxy)-N-(4-methoxyphenyl)acetamide: Lacks the nitro group, which may affect its reactivity and applications.

2-(2-chlorophenoxy)-N-(4-nitrophenyl)acetamide: Lacks the methoxy group, which may influence its solubility and biological activity.